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Compound of Interest

Compound Name: Dyngo-4a

Cat. No.: B607236 Get Quote

Dyngo-4a Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Dyngo-4a in aqueous solutions for

experiments. Find troubleshooting advice, frequently asked questions, and detailed protocols to

ensure the stability and effective application of this potent dynamin inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Dyngo-4a and what is its primary mechanism of action?

A1: Dyngo-4a is a potent, cell-permeable small molecule inhibitor of dynamin, a GTPase

essential for scission of budding vesicles from parent membranes.[1][2] Its primary mechanism

of action is the inhibition of dynamin's GTPase activity, which in turn blocks dynamin-mediated

vesicle scission.[1][2] This effectively halts clathrin-mediated endocytosis and other dynamin-

dependent cellular processes.[1][2][3][4][5]

Q2: What is the solubility of Dyngo-4a in aqueous solutions?

A2: Dyngo-4a is sparingly soluble in aqueous buffers.[6][7] For experimental use, it is highly

recommended to first dissolve Dyngo-4a in an organic solvent such as dimethyl sulfoxide

(DMSO) to create a concentrated stock solution.[6][7][8] This stock solution can then be diluted

into the aqueous experimental buffer to the desired final concentration. For example, in a 1:3

solution of DMSO:PBS (pH 7.2), the solubility is approximately 0.25 mg/mL.[6][7]
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Q3: How should I prepare a Dyngo-4a stock solution?

A3: To prepare a stock solution, dissolve the solid Dyngo-4a in 100% DMSO.[8] Dyngo-4a is

soluble in DMSO up to 100 mM.[9] To aid dissolution, you can warm the tube at 37°C for 10

minutes and/or sonicate it.[1][2][10]

Q4: How should I store Dyngo-4a?

A4: Solid Dyngo-4a should be stored at -20°C under desiccating conditions and is stable for at

least four years.[6][7][9] DMSO stock solutions can be stored at -20°C for several months.[1][2]

[8][10] It is strongly recommended to use aqueous solutions of Dyngo-4a on the same day

they are prepared; do not store aqueous solutions for more than one day.[6][7]

Q5: What are the known off-target effects of Dyngo-4a?

A5: While Dyngo-4a is a potent dynamin inhibitor, some off-target effects have been reported.

Studies have shown that Dyngo-4a can inhibit fluid-phase endocytosis and peripheral

membrane ruffling in a dynamin-independent manner.[1][8] Researchers should be aware of

these potential off-target effects and consider appropriate control experiments.
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Issue Possible Cause Recommendation

Precipitation in aqueous

solution/cell culture media.

Low aqueous solubility of

Dyngo-4a.[6][7]

Ensure the final DMSO

concentration in your aqueous

solution is sufficient to maintain

solubility. A final DMSO

concentration of 0.1% to 1% is

generally well-tolerated by

most cell lines. Prepare the

final dilution immediately

before use.

Interaction with components in

the media.

When diluting the DMSO stock

into complex media, add it

slowly while gently vortexing.

Consider using a simpler buffer

for initial experiments to rule

out media component

interactions.

Inconsistent or no inhibitory

effect observed.

Degradation of Dyngo-4a in

the aqueous solution.

Prepare fresh aqueous

solutions of Dyngo-4a for each

experiment. Do not use

aqueous solutions that are

more than a day old.[6][7]

Incorrect concentration used.

Confirm the IC50 for your

specific cell type and

experimental conditions. The

IC50 for clathrin-mediated

endocytosis is typically in the

low micromolar range (e.g., 5.7

µM in U2OS cells).[3][4][5]

Off-target effects masking the

expected outcome.

Be aware of dynamin-

independent effects on

processes like fluid-phase

endocytosis.[1] Use

appropriate controls, such as a

structurally related but inactive
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compound if available, or

genetic knockdown of dynamin

to confirm the specificity of the

observed effect.

Cell toxicity observed.
High concentration of Dyngo-

4a or DMSO.

Perform a dose-response

curve to determine the optimal,

non-toxic concentration for

your cell line. Ensure the final

DMSO concentration is kept to

a minimum (ideally ≤ 0.5%).

Dyngo-4a has been reported

to be less cytotoxic than its

predecessor, dynasore.[4][5]

[11]

If toxicity persists at effective

concentrations, consider

reducing the incubation time.

Data Presentation
Table 1: Solubility of Dyngo-4a

Solvent Solubility Reference

DMSO Up to 100 mM [9]

Dimethylformamide (DMF) ~30 mg/mL [6][7]

DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL [6][7]

Water Insoluble [8]

Ethanol Insoluble [8]

Table 2: Inhibitory Concentrations (IC50) of Dyngo-4a
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Target/Process IC50 Value Cell Type/System Reference

Dynamin I (brain-

derived)
380 nM In vitro GTPase assay [7]

Dynamin II

(recombinant)
2.3 µM In vitro GTPase assay [7]

Clathrin-Mediated

Endocytosis

(Transferrin uptake)

5.7 µM U2OS cells [3][4][5]

Synaptic Vesicle

Endocytosis
26.8 µM

Rat brain

synaptosomes
[7]

Experimental Protocols
Protocol 1: Preparation of Dyngo-4a Stock and Working
Solutions

Materials:

Dyngo-4a (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Aqueous buffer or cell culture medium of choice (e.g., PBS, DMEM)

Preparation of DMSO Stock Solution (e.g., 10 mM): a. Allow the solid Dyngo-4a vial to

equilibrate to room temperature before opening to prevent condensation. b. Weigh out the

required amount of Dyngo-4a (Molecular Weight: 338.3 g/mol ). c. Add the appropriate

volume of anhydrous DMSO to achieve the desired stock concentration (e.g., for 1 mg of

Dyngo-4a, add 295.6 µL of DMSO for a 10 mM stock). d. To facilitate dissolution, gently

vortex the tube. If necessary, warm the solution at 37°C for 10 minutes or briefly sonicate.[1]

[2][10] e. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles and store at -20°C.
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Preparation of Aqueous Working Solution: a. Thaw an aliquot of the DMSO stock solution at

room temperature. b. Determine the final concentration of Dyngo-4a needed for your

experiment. c. Dilute the DMSO stock solution directly into your pre-warmed (if for cell

culture) aqueous buffer or medium. For example, to make a 10 µM working solution from a

10 mM stock, perform a 1:1000 dilution (e.g., add 1 µL of stock to 999 µL of buffer). d. Mix

immediately by gentle inversion or pipetting. e. Crucially, use this aqueous working solution

on the same day of preparation.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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